Cas no 2228721-68-2 (2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine
• CAS No: 2228721-68-2
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5937595
• PubChem ID: 165625990
• Update Time: 2025-10-23

2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine
• 2-{1-[2-(morpholin-4-yl)ethyl]cyclopropyl}propan-2-amine
• 2228721-68-2
• EN300-1785867

• Inchi： 1S/C12H24N2O/c1-11(2,13)12(3-4-12)5-6-14-7-9-15-10-8-14/h3-10,13H2,1-2H3
• InChI Key： BFDXDQFVLLGYRV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine

Research Briefing on 2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine (CAS: 2228721-68-2): Recent Advances and Applications

In recent years, the compound 2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine (CAS: 2228721-68-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and morpholine structural motifs, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. This briefing synthesizes the latest findings on its synthesis, pharmacological properties, and emerging applications.

The synthesis of 2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine involves a multi-step process that leverages advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and cyclopropanation strategies. Recent studies have optimized these synthetic routes to improve yield and purity, facilitating its use in preclinical and clinical investigations. The compound's structural complexity and stereochemical features pose challenges but also offer opportunities for targeted drug design.

Pharmacologically, this compound has shown notable activity as a modulator of serotonin and dopamine receptors, with recent research highlighting its potential in treating neuropsychiatric disorders such as depression and anxiety. In vitro and in vivo studies indicate that it exhibits high selectivity and affinity for specific receptor subtypes, reducing off-target effects. Additionally, its pharmacokinetic profile, including metabolic stability and blood-brain barrier permeability, has been a focus of recent investigations, with promising results supporting its further development.

Emerging applications extend beyond CNS disorders. Preliminary data suggest its utility in oncology, where it may act as an adjuvant to enhance the efficacy of existing chemotherapeutic agents. Mechanistic studies reveal its role in modulating cellular pathways involved in apoptosis and immune response, opening new avenues for combination therapies. However, further validation in clinical settings is required to confirm these findings.

In conclusion, 2-{1-2-(morpholin-4-yl)ethylcyclopropyl}propan-2-amine represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to address remaining challenges, such as scalability and long-term safety, while exploring its full pharmacological repertoire. This compound exemplifies the intersection of chemical innovation and biological application, underscoring its significance in modern drug discovery.